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Compound of Interest

Compound Name: (S)-MCOPPB

Cat. No.: B1683878

For immediate release: This document provides essential safety and logistical information for
the proper disposal of (S)-MCOPPB, a potent and selective nociceptin receptor agonist.
Researchers, scientists, and drug development professionals are advised to adhere to these
procedures to ensure personal safety and environmental compliance. (S)-MCOPPB is
classified as harmful if swallowed, may cause an allergic skin reaction, and is toxic to aquatic
life with long-lasting effects; therefore, it must be disposed of as hazardous chemical waste.
Avoid release to the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with
appropriate Personal Protective Equipment (PPE), including but not limited to:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.
o Eye Protection: Safety glasses or goggles to shield from potential splashes.
e Lab Coat: To protect from contamination of personal clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

Quantitative Data for (S)-MCOPPB
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While specific environmental disposal limits for (S)-MCOPPB are not readily available due to its
research-specific nature, the following data from its trinydrochloride form are pertinent for safe
handling and waste profiling.

Property Value Source
Molecular Formula C26H40N4 - 3HCI [1]
Molecular Weight 534.05 g/mol [1]
Appearance White to off-white solid

Solubility in Water Soluble to 30 mM [1]
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Step-by-Step Disposal Protocol

The disposal of (S)-MCOPPB must be handled through a licensed hazardous waste
management service.[2][3] Do not dispose of this chemical down the drain or in regular trash.

[21[3][4]
1. Waste ldentification and Segregation:

e Treat all (S)-MCOPPB, including pure compound, contaminated solutions, and any materials
used for spill cleanup, as hazardous waste.[2]

e Segregate (S)-MCOPPB waste from other chemical waste streams to prevent inadvertent
reactions. Store in a designated satellite accumulation area.[5][6]

o Specifically, keep it separate from incompatible materials such as strong oxidizing agents.

2. Containerization:
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Use a chemically compatible, leak-proof container for waste collection. Plastic containers are
generally preferred over glass to minimize the risk of breakage.[3][5]

The container must be in good condition with a secure, tight-fitting lid.[6]

Never use food-grade containers for hazardous waste storage.[6]

. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[3]

The label must include:

The full chemical name: "(S)-MCOPPB"

The approximate quantity or concentration of the waste.

The date when the first waste was added to the container.

The name and contact information of the principal investigator or laboratory supervisor.
Appropriate hazard pictograms (e.g., harmful, environmental hazard).[3]

. Storage:

Store the sealed and labeled waste container in a designated, secure satellite accumulation
area that is at or near the point of generation.[5][7]

Ensure the storage area is well-ventilated and away from heat sources or direct sunlight.
Secondary containment is recommended to mitigate spills or leaks.[7]

. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup.[3][5]

Provide them with accurate information about the waste stream as detailed on your label.
Follow all institutional and regulatory procedures for waste handover.

. Empty Container Disposal:

An empty container that held (S)-MCOPPB must be triple-rinsed with a suitable solvent (e.g.,
water, if appropriate for the formulation) before it can be disposed of as non-hazardous
waste.[2][8]

The rinsate from this process must be collected and disposed of as hazardous waste.[8]
After rinsing, deface or remove the original chemical label before disposing of the container.

[2]
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (S)-MCOPPB.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1683878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation & Identification
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Caption: Workflow for the safe disposal of (S)-MCOPPB waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of (S)-MCOPPB: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

